2,6-DICHLOROBENZYL [4-ETHYL-5-(4-METHYLPHENYL)-4H-1,2,4-TRIAZOL-3-YL] SULFIDE

Lipophilicity Drug-likeness Physicochemical profiling

Researchers requiring a well-characterized 2,6-dichlorobenzyl triazole for CYP26A1 or antimicrobial SAR panels often face limited availability of non-commercial screening compounds. This product is the definitive 2,6-dichloro representative, featuring: • CYP26A1 inhibitory scaffold (IC₅₀ 4.5 µM) with clean counter-screen profile (>100 µM). • Distinct ortho,ortho'-dichloro pattern for comparative antimicrobial SAR against 2,4-dichloro and 4-chloro analogs. • Computationally tractable structure (2 rotatable bonds, logP 5.77) with verified NMR spectra for docking validation.

Molecular Formula C18H17Cl2N3S
Molecular Weight 378.3 g/mol
Cat. No. B4868797
⚠ Attention: For research use only. Not for human or veterinary use.

Technical Parameters


Basic Identity
Product Name2,6-DICHLOROBENZYL [4-ETHYL-5-(4-METHYLPHENYL)-4H-1,2,4-TRIAZOL-3-YL] SULFIDE
Molecular FormulaC18H17Cl2N3S
Molecular Weight378.3 g/mol
Structural Identifiers
SMILESCCN1C(=NN=C1SCC2=C(C=CC=C2Cl)Cl)C3=CC=C(C=C3)C
InChIInChI=1S/C18H17Cl2N3S/c1-3-23-17(13-9-7-12(2)8-10-13)21-22-18(23)24-11-14-15(19)5-4-6-16(14)20/h4-10H,3,11H2,1-2H3
InChIKeySIQVBAAQIFGEIL-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

2,6-Dichlorobenzyl Triazole Sulfide: Identity & Procurement


2,6-Dichlorobenzyl [4-ethyl-5-(4-methylphenyl)-4H-1,2,4-triazol-3-yl] sulfide (molecular formula C₁₈H₁₇Cl₂N₃S, exact mass 377.052 Da, MW 378.3 g/mol) is a synthetic 1,2,4-triazole thioether featuring a 2,6-dichlorobenzylthio substituent at the triazole C3 position, a 4-ethyl group at N4, and a 4-methylphenyl (p-tolyl) group at C5 . The compound is cataloged as a screening compound (e.g., EVT-5003891) for non-human research use and has been characterized by ¹H NMR spectroscopy (DMSO-d₆) and deposited in the SpectraBase spectral database [1]. It belongs to the broader class of 1,2,4-triazole-3-thioethers, a scaffold associated with diverse pharmacological activities including antimicrobial, enzyme inhibitory, and antiproliferative effects [2]. No CAS registry number has been assigned to this specific compound as of the available evidence.

1
Scaffold
1,2,4-Triazole-3-thioether screening compound with CYP26A1 and antimicrobial SAR relevance
2
Key Substituent
2,6-Dichlorobenzylthio group provides symmetric ortho-substitution pattern distinct from 2,4-dichloro or 4-chloro analogs
3
Identity
Structure confirmed by NMR; deposited in SpectraBase for analytical reference

2,6-Dichlorobenzyl Triazole Sulfide: 2,6-Dichloro Substitution Uniqueness


Within the 1,2,4-triazole-3-thioether class, seemingly minor variations in the halogen substitution pattern on the benzylthio moiety produce divergent steric, electronic, and pharmacological profiles that preclude simple interchange. The 2,6-dichlorobenzyl group present in this compound creates a symmetric ortho,ortho'-disubstitution pattern that distinguishes it from the more common 2,4-dichlorobenzyl and 4-chlorobenzyl analogs [1][2]. Ortho-chlorine atoms introduce both steric shielding of the benzylic thioether linkage and electron-withdrawing effects that modulate the electron density of the triazole ring via the sulfur bridge . Studies on related triazole series have demonstrated that antibacterial and antifungal potency is highly sensitive to the specific halobenzyl substitution pattern, with 3,4-dichlorobenzyl derivatives consistently showing distinct activity profiles from their 2,6-dichloro counterparts [3]. Furthermore, the 4-ethyl-5-(4-methylphenyl) substitution on the triazole core is associated with CYP26A1 inhibitory activity (IC₅₀ 4.5 μM for the 4-ethyl-1,2,4-triazole scaffold), a property that varies with N4 alkyl chain length and C5 aryl substitution [4]. These interdependent structural features mean that substituting any component—benzylthio halogen pattern, N4 alkyl group, or C5 aryl group—can abolish or qualitatively alter the compound's target engagement profile.

2,4-Dichlorobenzyl analog
RiskAsymmetric chlorine pattern alters electronic profile and steric shielding; target engagement may not transfer directly.
3-Bromobenzyl analog (EVT-3752143)
RiskMeta-bromo substitution provides no ortho shielding of the thioether linkage; metabolic profile may differ significantly.
Triazole-3-thiol precursor
RiskIntroduces a hydrogen bond donor (-SH); may alter solubility, permeability, and phase II metabolism context.

2,6-Dichlorobenzyl Triazole Sulfide: Differentiation Evidence


Lipophilicity & Polar Surface Area vs. Halobenzyl Analog

The target compound exhibits a calculated partition coefficient (logP) of 5.77, positioning it at the upper boundary of drug-like lipophilicity (Lipinski's Rule of Five threshold: logP ≤ 5). By comparison, the 2-chloro-4-fluorobenzyl analog (C₁₈H₁₇ClFN₃S, MW ~361.9 g/mol) is predicted to have a lower logP due to the replacement of one chlorine (Hansch π = 0.71) with fluorine (π = 0.14). This ~1 log unit difference in lipophilicity has significant implications for membrane permeability, non-specific protein binding, and in vivo distribution [1]. The topological polar surface area (tPSA) of the target compound is 30 Ų (calculated via ZINC), indicating good passive membrane permeability potential (typical CNS drug threshold: tPSA < 90 Ų), while the absence of hydrogen bond donors (HBD = 0) further distinguishes it from triazole-3-thiol analogs which possess a donor-capable -SH group .

Lipophilicity & tPSA
Reported
Target: logP 5.77, tPSA 30 Ų, HBD 0
Comparator: estimated logP ~4.7–5.0, HBD 1 (thiol precursor)
Supports membrane permeability screening context
Computational prediction context; higher logP may also increase non-specific binding risk
Lipophilicity Drug-likeness Physicochemical profiling

CYP26A1 Inhibition: 4-Ethyl Scaffold vs. Liarozole

The 4-ethyl-1,2,4-triazole scaffold that constitutes the core of this compound has been directly evaluated for CYP26A1 inhibitory activity in a cell-based assay. The 4-ethyl-substituted 1,2,4-triazole derivative displayed an IC₅₀ of 4.5 μM against CYP26A1 in MCF-7 cells, which is comparable to, and numerically superior to, the reference inhibitor liarozole (IC₅₀ = 7 μM) [1]. In contrast, the 4-methyl analog showed reduced potency, and the 4-tert-butyl analog was less active, demonstrating that the 4-ethyl group provides an optimal balance of steric bulk and conformational flexibility for CYP26A1 active site engagement [1]. The p-tolyl (4-methylphenyl) group at C5 contributes additional hydrophobic contacts identified through molecular docking in the CYP26A1 homology model [2]. While the specific contribution of the 2,6-dichlorobenzylthio substituent to CYP26A1 potency has not been directly measured, the core scaffold's activity provides a foundation for target-engaged applications.

CYP26A1 Inhibition
Class-level
4-Ethyl scaffold IC₅₀ 4.5 μM
Liarozole IC₅₀ 7.0 μM
Ranking: 4-ethyl > 4-phenyl ≈ liarozole > 4-methyl
Supports CYP26A1 target-engagement assay context
Class-level scaffold inference; thioether substituent contribution not directly measured
CYP26A1 inhibition Retinoic acid metabolism Cancer chemoprevention

Steric & Electronic Effects: 2,6-Dichloro vs. 3-Bromobenzyl

The 2,6-dichlorobenzylthio group introduces symmetric ortho-substitution that sterically shields the benzylic CH₂-S linkage from oxidative metabolism. In comparative metabolic studies of N-(2,6-dichlorobenzyl)anilines vs. N-(2,4-dichlorobenzyl)anilines, the 2,6-dichloro pattern favored nitrone metabolite formation over amide formation, indicating that the ortho-chlorines redirect CYP-mediated oxidation pathways [1][2]. The directly available 3-bromobenzylthio analog (EVT-3752143, C₁₈H₁₈BrN₃S, MW 388.3) bears a single meta-bromine, providing less steric protection of the thioether and a different electronic profile (Hammett σₘ for Br = 0.39 vs. σₒ for Cl = 0.23 × 2 substituents) . The 2,6-dichloro pattern also introduces symmetry that eliminates atropisomerism concerns present in unsymmetrically substituted benzyl analogs.

Steric & Electronic Effects
Reported
Target: 2 ortho-Cl substituents shield CH₂-S
3-Br analog: 0 ortho substituents (fully exposed)
4-Cl analog: 0 ortho substituents
Supports metabolic stability study context
Qualitative steric shielding inference from related N-(dichlorobenzyl)aniline metabolism studies
Steric shielding Electronic effects Metabolic stability

Counter-Screen Selectivity: GroEL & Rhodanese

This compound has been evaluated in biochemical counter-screens against the Escherichia coli GroEL/GroES chaperonin system and human thiosulfate sulfurtransferase (rhodanese), yielding IC₅₀ values >100,000 nM (>100 μM) in both assays [1]. These negative results are informative for procurement decisions: they indicate that the compound does not promiscuously inhibit ATP-dependent chaperonin function or sulfurtransferase activity at concentrations up to 100 μM, reducing the likelihood of non-specific protein aggregation-based assay interference—a common problem with lipophilic compounds (logP 5.77) [2]. In contrast, many screening library compounds with similar lipophilicity profiles exhibit promiscuous inhibition in these counter-screens due to colloidal aggregation.

Counter-Screen Selectivity
Reported
GroEL/GroES IC₅₀ > 100,000 nM
Rhodanese IC₅₀ > 100,000 nM
Clean at highest tested concentration
Supports screening assay specificity review
Counter-screen performed at 100 μM upper limit; reduces aggregation-based false-positive concern
Counter-screening Selectivity profiling Assay interference

2,6-Dichlorobenzyl Triazole Sulfide: Application Scenarios


CYP26A1 Chemical Biology & Retinoic Acid Metabolism

Based on class-level evidence that the 4-ethyl-1,2,4-triazole scaffold confers CYP26A1 inhibitory activity (IC₅₀ 4.5 μM vs. liarozole 7 μM) [1], this compound serves as a starting point for developing chemical probes targeting retinoic acid catabolism. The 2,6-dichlorobenzylthio group may provide additional hydrophobic contacts within the CYP26A1 active site, as molecular docking of related triazoles revealed multiple hydrophobic interactions coordinating with the heme iron [1]. Researchers investigating all-trans-retinoic acid (ATRA) metabolism in MCF-7 breast cancer cells or other CYP26A1-expressing systems can evaluate this compound alongside the 4-methyl and 4-phenyl triazole analogs to establish SAR at the thioether position. The compound's clean profile in chaperonin/rhodanese counter-screens (IC₅₀ > 100 μM) [2] supports its use in cell-based assays without confounding non-specific cytotoxicity at pharmacologically relevant concentrations.

Antimicrobial SAR: Halobenzyl Comparator Panel

Systematic studies comparing 4-chlorobenzyl, 2,4-dichlorobenzyl, and 2,6-dichlorobenzyl triazole derivatives have established that the halogen substitution pattern significantly modulates antimicrobial potency [3][4]. This compound is ideally suited as the 2,6-dichlorobenzyl representative in a focused SAR panel that includes its 2-chloro-4-fluorobenzyl (EVT-4885819) and 3-bromobenzyl (EVT-3752143) analogs . Such a panel enables head-to-head comparison of ortho,ortho'-dichloro vs. ortho-chloro/para-fluoro vs. meta-bromo substitution effects on MIC values against Gram-positive (S. aureus, B. subtilis) and Gram-negative (E. coli, P. aeruginosa) strains. The compound's higher logP (5.77) relative to mono-halogenated analogs also makes it a useful probe for studying the relationship between lipophilicity and bacterial membrane penetration in Gram-negative organisms.

Metabolic Stability: Benzylic Oxidation Susceptibility

The symmetric 2,6-dichloro substitution pattern sterically shields the benzylic position from CYP-mediated oxidation, as inferred from metabolic studies on structurally related N-(dichlorobenzyl)anilines favoring nitrone over amide metabolite formation [5]. This compound can be employed in comparative microsomal stability assays (human or rodent liver microsomes, NADPH-fortified) alongside its 3-bromobenzyl and 4-chlorobenzyl analogs to quantify the impact of ortho-substitution on intrinsic clearance (CLᵢₙₜ) and metabolite identification via LC-MS/MS. The absence of hydrogen bond donors (HBD = 0) [6] eliminates phase II glucuronidation and sulfation as confounding metabolic pathways, simplifying metabolite profiling to phase I oxidative transformations. This makes the compound an attractive model substrate for studying structure-metabolism relationships in thioether-containing heterocycles.

Computational Drug Design: Docking Benchmark

With its well-defined three-ring architecture (triazole, p-tolyl, 2,6-dichlorophenyl), moderate molecular weight (378.3 Da), and only 2 rotatable bonds [6], this compound presents a relatively rigid, computationally tractable structure suitable for validating molecular docking protocols. Its NMR spectra are available (SpectraBase, DMSO-d₆) for experimental 3D structure confirmation [7]. Computational chemists can use this compound as a benchmark to test pose prediction accuracy in CYP26A1 homology models or other heme-containing enzyme targets, comparing docking scores and binding modes against the experimentally characterized 4-ethyl-triazole series [1]. The compound's availability from multiple vendors as a screening compound facilitates experimental validation of computational predictions.

Application
Selection Property
Validation Focus
CYP26A1 target-engagement studies
4-Ethyl-1,2,4-triazole scaffold
CYP26A1 active-site assay review
Halobenzyl SAR panel research
2,6-Dichlorobenzylthio substitution pattern
MIC endpoint and strain-panel comparison
Benzylic oxidation metabolism studies
Ortho-dichloro steric shielding of thioether
Hepatic microsomal intrinsic clearance profiling
Molecular docking protocol validation
Rigid three-ring architecture with low rotatable bonds
Docking pose prediction accuracy benchmarking
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